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Compound of Interest

Compound Name: 4-Aminobutanamide hydrochloride

Cat. No.: B020151 Get Quote

An In-depth Technical Guide to 4-Aminobutanamide Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Aminobutanamide
hydrochloride, a compound of interest in various research and development domains. This

document details its fundamental physicochemical properties, including its molecular weight,

and outlines relevant experimental contexts.

Physicochemical Properties
4-Aminobutanamide hydrochloride, also known as gabamide hydrochloride, is the

hydrochloride salt of 4-aminobutanamide. It is structurally related to the inhibitory

neurotransmitter γ-aminobutyric acid (GABA). For clarity, its properties are presented alongside

its common isomer, (S)-2-Aminobutanamide hydrochloride.
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Property
4-Aminobutanamide
Hydrochloride

(S)-2-Aminobutanamide
Hydrochloride

Synonyms

4-Aminobutyramide

hydrochloride, Gabamide

hydrochloride

(S)-(+)-2-Aminobutanamide

hydrochloride, L-2-

Aminobutanamide

hydrochloride

CAS Number 13031-62-4 7682-20-4[1][2][3]

Molecular Formula
C4H11ClN2O (or

C4H10N2O.HCl)
C4H11ClN2O[1][2]

Molecular Weight 138.60 g/mol 138.59 g/mol [1][2]

IUPAC Name

4-

aminobutanamide;hydrochlorid

e

(2S)-2-

aminobutanamide;hydrochlorid

e[1]

The molecular weight of the free base, 4-Aminobutanamide (C4H10N2O), is 102.14 g/mol .[4]

The addition of hydrochloric acid (HCl) results in the formation of the hydrochloride salt with a

combined molecular weight of approximately 138.60 g/mol .

Logical Relationship of Compound Forms
The relationship between the free base form and its hydrochloride salt is a fundamental acid-

base reaction. This is a critical concept for understanding its solubility, stability, and handling in

experimental settings.

Figure 1: Formation of 4-Aminobutanamide HCl
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Caption: Figure 1: Acid-base reaction forming the hydrochloride salt.

Experimental Workflow: Purity Analysis by HPLC
High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the

purity of 4-Aminobutanamide hydrochloride. A typical experimental workflow is outlined

below. This process ensures the quality and consistency of the compound for use in sensitive

research applications.

Figure 2: General Workflow for HPLC Purity Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b020151#4-aminobutanamide-hydrochloride-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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